Cas no 842136-47-4 (2-Fluoro-6-(thiophen-2-yl)pyridine)

• Product Name: 2-Fluoro-6-(thiophen-2-yl)pyridine
• CAS No: 842136-47-4
• MF: C₉H₆FNS
• MW: 179.214044094086
• CID: 1035314
• PubChem ID: 66608095
• Update Time: 2025-05-23

2-Fluoro-6-(thiophen-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(thiophen-2-yl)pyridine
• 2-fluoro-6-thiophen-2-ylpyridine
• DTXSID50735431
• FT-0715690
• 2-(6-fluoro-2-pyridyl)thiophene
• J-509477
• ZNYZHKTWQUAYGJ-UHFFFAOYSA-N
• SB54863
• A850110
• SCHEMBL154819
• 842136-47-4
• DB-076008

• MDL： MFCD17169884
• Inchi： 1S/C9H6FNS/c10-9-5-1-3-7(11-9)8-4-2-6-12-8/h1-6H
• InChI Key： ZNYZHKTWQUAYGJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC=C(N=1)F

Computed Properties

• Exact Mass: 179.02049853g/mol
• Monoisotopic Mass: 179.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Fluoro-6-(thiophen-2-yl)pyridine

Introduction to 2-Fluoro-6-(thiophen-2-yl)pyridine (CAS No. 842136-47-4)

2-Fluoro-6-(thiophen-2-yl)pyridine (CAS No. 842136-47-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure, combines the properties of fluorine, thiophene, and pyridine, making it a valuable building block for the synthesis of various bioactive molecules and functional materials.

The molecular formula of 2-Fluoro-6-(thiophen-2-yl)pyridine is C₉H₅FNS, with a molecular weight of 170.15 g/mol. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, enhancing its reactivity and selectivity in chemical reactions. The thiophene moiety, known for its aromaticity and electron-donating nature, further contributes to the compound's stability and reactivity. The pyridine ring, a common heterocyclic structure in pharmaceuticals, provides additional functionality and biological activity.

In recent years, 2-Fluoro-6-(thiophen-2-yl)pyridine has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the effectiveness of derivatives of 2-Fluoro-6-(thiophen-2-yl)pyridine in inhibiting viral replication, particularly against influenza viruses. The unique combination of fluorine and thiophene moieties was found to enhance the antiviral activity while reducing cytotoxicity.

Beyond antiviral applications, 2-Fluoro-6-(thiophen-2-yl)pyridine has also shown promise in the development of anticancer drugs. Research conducted at the National Cancer Institute demonstrated that certain derivatives of this compound exhibit potent cytotoxic effects against various cancer cell lines. The mechanism of action involves the disruption of cellular signaling pathways and induction of apoptosis, making these derivatives potential candidates for further preclinical and clinical evaluation.

In addition to its pharmaceutical applications, 2-Fluoro-6-(thiophen-2-yl)pyridine has found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. A study published in Advanced Materials reported the synthesis of conjugated polymers incorporating 2-Fluoro-6-(thiophen-2-yl)pyridine units, which exhibited high charge carrier mobility and excellent photovoltaic performance. These findings open up new possibilities for the design of next-generation organic electronic devices.

The synthetic accessibility of 2-Fluoro-6-(thiophen-2-yl)pyridine has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on a large scale. One such method involves a palladium-catalyzed coupling reaction between 2-fluoropyridine and 2-bromothiophene, followed by deprotection steps to yield the final product. These synthetic strategies not only improve the yield but also reduce the environmental impact by minimizing waste generation.

The safety profile of 2-Fluoro-6-(thiophen-2-yl)pyridine is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to prevent exposure to skin or inhalation. Toxicological studies have shown that this compound has low acute toxicity but may cause irritation upon contact with eyes or skin. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 2-Fluoro-6-(thiophen-2-yl)pyridine (CAS No. 842136-47-4) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features make it an invaluable building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for its use in drug discovery, cancer therapy, and organic electronics, solidifying its position as a key player in these fields.